Cas no 888454-62-4 (3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888454-62-4
• MF: C₂₅H₂₈N₂O₃
• MW: 404.501426696777
• CID: 6243494
• PubChem ID: 7200151
• Update Time: 2025-11-01

3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide
• AB00677019-01
• 888454-62-4
• 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)benzofuran-2-carboxamide
• AKOS024617027
• F1883-0015
• 3-[(2-cyclohexylacetyl)amino]-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C25H28N2O3/c1-2-17-12-14-19(15-13-17)26-25(29)24-23(20-10-6-7-11-21(20)30-24)27-22(28)16-18-8-4-3-5-9-18/h6-7,10-15,18H,2-5,8-9,16H2,1H3,(H,26,29)(H,27,28)
• InChI Key： ZGFSKUFYUGGFBT-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCCC1)NC1=C(C(NC2C=CC(=CC=2)CC)=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 404.20999276g/mol
• Monoisotopic Mass: 404.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide

Professional Introduction to 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide (CAS No. 888454-62-4)

3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 888454-62-4, represents a fusion of aromatic and aliphatic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with various functional groups. The presence of an amide linkage in the 2-cyclohexylacetamido part and another amide group in the N-(4-ethylphenyl) moiety contributes to its complex reactivity and potential interactions with biological targets. This intricate architecture suggests that the compound may exhibit multiple modes of action, which is a desirable trait in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Benzofuran derivatives, in particular, have been extensively studied for their potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The benzofuran scaffold in 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide provides a privileged structure that can be further modified to enhance its pharmacological properties.

The amide groups present in this compound are known to play a crucial role in drug-receptor interactions. The 2-cyclohexylacetamido moiety introduces steric bulk, which can influence the binding affinity and selectivity of the molecule. Additionally, the N-(4-ethylphenyl) group adds another layer of complexity, potentially allowing for hydrophobic interactions with target proteins. These features make 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide a valuable scaffold for designing molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational tools have been instrumental in guiding the design and optimization of novel drug candidates. In the case of 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide, computational studies have suggested that it may interact with various enzymes and receptors involved in disease pathways.

The synthesis of complex organic molecules like 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide requires meticulous planning and expertise in synthetic organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions, cyclization, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

In the context of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and expanding therapeutic options. The unique structural features of 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide make it an attractive candidate for further exploration. Researchers are currently investigating its potential as a lead compound for treating various diseases by modulating key biological pathways.

The benzofuran core in this compound is particularly interesting due to its ability to engage in multiple types of interactions with biological targets. These interactions can include hydrogen bonding, hydrophobic effects, and π-stacking interactions, all of which contribute to the overall binding affinity and selectivity of the molecule. Understanding these interactions is crucial for designing molecules that can effectively modulate biological processes.

In conclusion, 3-(2-cyclohexylacetamido)-N-(4-ethylphenyl)-1-benzofuran-2-carboxamide (CAS No. 888454-62-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. With continued research and development, this compound has the potential to contribute significantly to advancements in medicine.